Cas no 173193-88-9 (2,3-Dichloro-2,3-difluoro-1,4-benzodioxane)

• Product Name: 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane
• CAS No: 173193-88-9
• MF: C₈H₄Cl₂F₂O₂
• MW: 241.018967628479
• MDL: MFCD24842613
• CID: 5220527
• PubChem ID: 18702333
• Update Time: 2026-03-06

2,3-Dichloro-2,3-difluoro-1,4-benzodioxane Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane

• MDL： MFCD24842613
• Inchi： 1S/C8H4Cl2F2O2/c9-7(11)8(10,12)14-6-4-2-1-3-5(6)13-7/h1-4H
• InChI Key： LHUNZTJDKYWDIZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC(Cl)(F)C1(Cl)F

Computed Properties

• Exact Mass: 239.9556411g/mol
• Monoisotopic Mass: 239.9556411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane

Introduction to 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane (CAS No. 173193-88-9)

2,3-Dichloro-2,3-difluoro-1,4-benzodioxane (CAS No. 173193-88-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dichloro and difluoro substituents on a 1,4-benzodioxane ring, which endow it with distinct chemical properties and reactivity profiles.

The molecular formula of 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane is C₈H₄Cl₂F₂O₂, and its molecular weight is approximately 245.06 g/mol. The compound's structure features a benzene ring fused with an ether linkage, creating a cyclic dioxane moiety. The presence of chlorine and fluorine atoms introduces significant electronegativity and polarizability, which can influence its interactions with other molecules and its behavior in various chemical reactions.

In the realm of pharmaceutical research, 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane has been explored for its potential as a building block in the synthesis of novel drug candidates. The dichloro and difluoro substituents can modulate the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and bioavailability. Recent studies have shown that compounds derived from this scaffold exhibit promising biological activities against various targets, including enzymes and receptors involved in disease pathways.

A notable example of the application of 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane in drug discovery is its use as an intermediate in the synthesis of antiviral agents. Researchers have reported that derivatives of this compound show potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of halogenated substituents on the benzodioxane ring may contribute to the enhanced binding affinity and selectivity of these derivatives towards viral targets.

Beyond pharmaceuticals, 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane has also found applications in materials science. Its high thermal stability and resistance to chemical degradation make it a valuable precursor for the synthesis of advanced materials with enhanced mechanical and thermal properties. For instance, polymers derived from this compound have been used in the development of high-performance coatings and adhesives that exhibit superior durability and resistance to environmental factors.

The synthesis of 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 1,4-dihydroxybenzene with chlorofluoromethylating agents under controlled conditions. The resulting intermediate is then further functionalized to introduce the dichloro and difluoro substituents. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane is not classified as a hazardous material under current regulations, standard precautions should be taken when working with it in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation exposure.

The environmental impact of 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on ecosystems if released into the environment. Preliminary findings suggest that this compound does not pose significant environmental risks when used responsibly within controlled industrial processes.

In conclusion, 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane (CAS No. 173193-88-9) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for developing novel drugs with improved pharmacological profiles and advanced materials with enhanced performance characteristics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.